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Introduction

Kelch-like ECH-associated protein 1 (KEAP1) is a critical substrate adaptor protein that plays a
central role in the cellular response to oxidative and electrophilic stress.[1] It is best known as a
negative regulator of the transcription factor NRF2 (Nuclear factor erythroid 2-related factor 2).
[1][2] Under basal conditions, KEAP1 targets NRF2 for ubiquitination and subsequent
degradation by the proteasome, keeping its activity low.[1][3] Upon exposure to stress, specific
cysteine residues in KEAP1 are modified, leading to a conformational change that inhibits
NRF2 ubiquitination.[1] This allows NRF2 to accumulate, translocate to the nucleus, and
activate the transcription of a wide array of cytoprotective genes.[4][5]

Given its pivotal role in cellular homeostasis and its dysregulation in diseases like cancer and
neurodegenerative disorders, studying the interactions and post-translational modifications of
KEAPL1 is of great interest to researchers.[2][6][7] Immunoprecipitation (IP) and co-
immunoprecipitation (Co-IP) are invaluable techniques for isolating KEAP1 and its binding
partners from complex cell lysates to investigate these processes.[8]

Principle of the Assay

Immunoprecipitation utilizes a specific primary antibody to bind to a target protein (KEAP1) in a
cell or tissue lysate. This antibody-protein complex is then captured from the solution using an
immobilized support, typically Protein A or Protein G beads, which bind to the Fc region of the
antibody. After a series of washes to remove non-specifically bound proteins, the target protein
and its interactors (in a Co-IP) are eluted from the beads and can be analyzed by various
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downstream applications, such as Western blotting, mass spectrometry, or enzyme activity
assays.

Applications

» Studying Protein-Protein Interactions (Co-IP): Identify and validate proteins that interact with
KEAPL1, such as its primary target NRF2 or other regulators like p62/SQSTML1.[9]

 Investigating Post-Translational Modifications (PTMs): Isolate KEAP1 to analyze its
ubiquitination, phosphorylation, or glycosylation status under different cellular conditions.[10]

e Monitoring Protein-Ligand Interactions: Assess the ability of small molecule inhibitors or
activators to disrupt or stabilize the KEAP1-NRF2 interaction.[3][11]

KEAP1 Signaling and IP Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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